Cas no 267884-97-9 (N-methoxy-N-methyl-2-(m-tolyl)acetamide)

• Product Name: N-methoxy-N-methyl-2-(m-tolyl)acetamide
• CAS No: 267884-97-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2931151
• PubChem ID: 62873680
• Update Time: 2025-06-07

N-methoxy-N-methyl-2-(m-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-2-(m-tolyl)acetamide
• N-methoxy-N-methyl-2-m-tolylacetamide
• UPSCSLXQWAMPEG-UHFFFAOYSA-N
• F1903-0171
• 267884-97-9
• SCHEMBL1058423
• AKOS012169693
• DB-125773

• Inchi： 1S/C11H15NO2/c1-9-5-4-6-10(7-9)8-11(13)12(2)14-3/h4-7H,8H2,1-3H3
• InChI Key： UPSCSLXQWAMPEG-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-methoxy-N-methyl-2-(m-tolyl)acetamide

Comprehensive Overview of N-methoxy-N-methyl-2-(m-tolyl)acetamide (CAS No. 267884-97-9)

N-methoxy-N-methyl-2-(m-tolyl)acetamide, with the CAS number 267884-97-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of Weinreb amides, which are pivotal intermediates in synthetic chemistry due to their ability to form ketones and aldehydes efficiently. The presence of the m-tolyl group enhances its stability and reactivity, making it a valuable building block for complex molecular architectures.

In recent years, the demand for N-methoxy-N-methyl-2-(m-tolyl)acetamide has surged, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are increasingly focusing on sustainable synthesis methods, aligning with the global push toward green chemistry. This compound’s versatility allows it to serve as a precursor in cross-coupling reactions and organometallic transformations, addressing key challenges in modern synthetic workflows.

The compound’s structural features, including the N-methoxy-N-methyl moiety, enable selective transformations that minimize unwanted byproducts. This selectivity is critical for industries prioritizing cost-effective and high-yield processes. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques has positioned it as a frontrunner in high-throughput screening applications.

From an analytical perspective, N-methoxy-N-methyl-2-(m-tolyl)acetamide exhibits excellent chromatographic behavior, facilitating its identification and quantification via HPLC and LC-MS. These attributes are essential for quality control in large-scale production, ensuring compliance with stringent regulatory standards such as those set by the FDA and EMA.

Beyond its industrial applications, this compound has garnered attention in academic circles for its role in mechanistic studies and catalysis research. Its ability to participate in stereoselective reactions makes it a subject of interest for asymmetric synthesis, a hot topic in drug discovery and material science. The integration of computational modeling tools has further expanded its utility, enabling researchers to predict reactivity patterns and optimize reaction conditions.

Environmental considerations are also driving innovation around CAS 267884-97-9. The compound’s potential for biodegradation and low toxicity profiles align with the principles of sustainable development. As industries strive to reduce their carbon footprint, the adoption of eco-friendly derivatives of N-methoxy-N-methyl-2-(m-tolyl)acetamide is expected to rise.

In summary, N-methoxy-N-methyl-2-(m-tolyl)acetamide (CAS No. 267884-97-9) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, coupled with advancements in automated synthesis and AI-driven drug design, underscore its enduring relevance. Whether in pharmaceuticals, agrochemicals, or academic research, this compound continues to inspire breakthroughs that shape the future of science.